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Abstract
Quinolin-3-ylmethanol, with the Chemical Abstracts Service (CAS) number 13669-51-7, is a

pivotal heterocyclic building block in the landscape of medicinal and synthetic chemistry. As a

derivative of quinoline, this compound embodies a versatile scaffold that has been instrumental

in the development of a diverse array of biologically active molecules. Its strategic importance

lies in its utility as a key intermediate for the synthesis of more complex chemical entities with

potential therapeutic applications, particularly in the realms of oncology and infectious

diseases. This technical guide provides a comprehensive overview of the fundamental

properties, synthesis, and known applications of Quinolin-3-ylmethanol, with a focus on its

role in the synthesis of bioactive compounds. While direct biological data on Quinolin-3-
ylmethanol itself is limited in publicly available literature, its structural motif is a recurring

feature in numerous pharmacologically significant molecules. This document aims to serve as a

foundational resource for researchers engaged in the exploration and utilization of this versatile

chemical entity.

Chemical and Physical Properties
Quinolin-3-ylmethanol is a solid at room temperature, possessing a molecular formula of

C₁₀H₉NO and a molecular weight of 159.19 g/mol .[1][2] A summary of its key physical and

chemical properties is presented in Table 1.
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Property Value Reference(s)

CAS Number 13669-51-7 [1][2]

Molecular Formula C₁₀H₉NO [1][2]

Molecular Weight 159.19 g/mol [1][2]

Melting Point 65-67 °C [1]

Boiling Point 329.784 °C at 760 mmHg [1]

Flash Point 153.248 °C [1]

Density 1.219 g/cm³ [1]

Physical Form Solid

Purity ≥95% (Commercially available)

Storage Temperature Room Temperature

Safety Information: Quinolin-3-ylmethanol is classified with the GHS07 pictogram and a

"Warning" signal word. Hazard statements include H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation). Precautionary statements advise on appropriate handling and storage procedures to

mitigate risks.

Synthesis and Reactivity
Quinolin-3-ylmethanol is typically utilized as a starting material or intermediate in multi-step

synthetic sequences. A common reaction involving this compound is its oxidation to the

corresponding aldehyde, quinoline-3-carbaldehyde. This transformation is a critical step in the

elaboration of the quinoline scaffold to introduce further chemical diversity.

Experimental Protocol: Oxidation of a Quinolin-3-
ylmethanol Derivative
While a specific protocol for the oxidation of Quinolin-3-ylmethanol is not readily available in

the reviewed literature, a representative procedure for a similar transformation on a related

substrate, (2-chlorobenzo[h]quinolin-3-yl)methanol, provides valuable insight. This reaction
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utilizes sodium borohydride for the reduction of the corresponding aldehyde, a reversible

process where the oxidation would proceed in the opposite direction. A plausible synthetic

route for the oxidation of Quinolin-3-ylmethanol to quinoline-3-carbaldehyde could involve

common oxidizing agents like manganese dioxide (MnO₂) or pyridinium chlorochromate (PCC).

Illustrative Oxidation Workflow:
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A generalized workflow for the oxidation of Quinolin-3-ylmethanol.

Role in the Synthesis of Bioactive Molecules
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The true value of Quinolin-3-ylmethanol lies in its role as a precursor to a wide range of

bioactive molecules. The quinoline core is a well-established "privileged structure" in medicinal

chemistry, known to interact with various biological targets.[3] Derivatives of quinoline have

demonstrated a broad spectrum of pharmacological activities, including anticancer,

antimicrobial, and anti-inflammatory properties.

Synthesis of Quinoline-3-carbaldehyde Derivatives
Quinoline-3-carbaldehyde, readily synthesized from Quinolin-3-ylmethanol, is a versatile

intermediate. It serves as a key starting material for the synthesis of various heterocyclic

systems and derivatives with potential therapeutic applications. For instance, it can be used to

synthesize Schiff bases, chalcones, and other complex molecules that have been investigated

for their biological activities.

Logical Relationship for Synthesis of Bioactive Derivatives:

Quinolin-3-ylmethanol

Oxidation

Quinoline-3-carbaldehyde
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Synthetic utility of Quinolin-3-ylmethanol in generating bioactive compounds.

While specific quantitative data for derivatives of Quinolin-3-ylmethanol are not extensively

reported, the broader class of quinoline derivatives has been a subject of numerous studies.

For example, various quinoline-based compounds have been evaluated as inhibitors of

EGFR/HER-2, demonstrating potent anti-tumor activities with GI₅₀ values in the nanomolar

range.[4]

Signaling Pathways and Mechanisms of Action of
Quinoline Derivatives
Although no specific signaling pathways have been directly attributed to Quinolin-3-
ylmethanol, the quinoline scaffold is known to be a key pharmacophore in molecules that

modulate various cellular signaling pathways implicated in cancer and other diseases. For

instance, certain quinoline derivatives have been shown to induce apoptosis in cancer cells

through the mediation of the Sirt1/Caspase 3 signaling pathway.[5]

Hypothetical Signaling Pathway Modulation by a Quinoline Derivative:

Quinoline Derivative Sirt1
(Deacetylase)

Inhibition Caspase 3
(Executioner Caspase)
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(Programmed Cell Death)
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A potential mechanism of action for a bioactive quinoline derivative.

Conclusion
Quinolin-3-ylmethanol (CAS: 13669-51-7) is a valuable and versatile building block in

medicinal and synthetic chemistry. While direct biological activity data for the compound itself is

scarce, its significance is underscored by its utility as a key intermediate in the synthesis of a

wide array of pharmacologically relevant molecules. Its ready conversion to quinoline-3-

carbaldehyde opens up a plethora of synthetic possibilities for creating novel compounds with

potential therapeutic applications. Further research into the direct biological effects of

Quinolin-3-ylmethanol and a more systematic exploration of its derivatives could unveil new

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra06394e
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7332554/
https://www.benchchem.com/product/b086302?utm_src=pdf-body-img
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


avenues for drug discovery and development. This guide serves as a starting point for

researchers looking to leverage the synthetic potential of this important quinoline derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b086302?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno13669-51-7.html
https://www.scbt.com/p/quinolin-3-ylmethanol-13669-51-7
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571062/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571062/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra06394e
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra06394e
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra06394e
https://pmc.ncbi.nlm.nih.gov/articles/PMC7332554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7332554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7332554/
https://www.benchchem.com/product/b086302#quinolin-3-ylmethanol-cas-number-13669-51-7
https://www.benchchem.com/product/b086302#quinolin-3-ylmethanol-cas-number-13669-51-7
https://www.benchchem.com/product/b086302#quinolin-3-ylmethanol-cas-number-13669-51-7
https://www.benchchem.com/product/b086302#quinolin-3-ylmethanol-cas-number-13669-51-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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